Cas no 1804842-38-3 (4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804842-38-3
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4836023
• Update Time: 2025-10-29

4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H4F6INO2/c9-7(10,11)6-5(18-8(12,13)14)4(15)3(2-17)1-16-6/h1,17H,2H2
• InChI Key： ULPXGUWMMMHSTC-UHFFFAOYSA-N
• SMILES： IC1C(CO)=CN=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol

4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804842-38-3): An Overview

4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804842-38-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodo group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to the compound's high reactivity and potential biological activity, making it a valuable candidate for various applications in drug discovery and development.

The iodo group in 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol is particularly noteworthy due to its role in enhancing the compound's reactivity and facilitating its use in various synthetic transformations. Iodo-substituted compounds are often employed as intermediates in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The presence of the iodo group also allows for easy functionalization through reactions such as Suzuki coupling, which is widely used in the preparation of biologically active compounds.

The trifluoromethoxy and trifluoromethyl groups are key features of 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol. These fluorinated groups are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. In particular, the trifluoromethyl group is often associated with enhanced metabolic stability and improved pharmacokinetic properties, making it a popular choice in drug design.

The pyridine ring in 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol provides a rigid and planar structure that can interact with biological targets through π-stacking and hydrogen bonding. Pyridine-containing compounds are frequently used in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The combination of the pyridine ring with the iodo, trifluoromethoxy, and trifluoromethyl groups in this compound offers a unique set of properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways. Additionally, preliminary studies have suggested that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

In the context of drug discovery, 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol has been used as a starting point for the synthesis of more complex molecules with enhanced biological activity. For example, researchers have developed derivatives of this compound by introducing additional functional groups or modifying existing ones to optimize its pharmacological profile. These efforts have led to the identification of several lead compounds with promising therapeutic potential.

The synthesis of 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the sequential introduction of the iodo, trifluoromethoxy, and trifluoromethyl groups onto a pyridine scaffold. Advanced synthetic techniques such as transition metal-catalyzed reactions and directed ortho-metalation have been employed to improve the efficiency and selectivity of these processes.

In conclusion, 4-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804842-38-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activity and therapeutic applications. Ongoing research is likely to uncover new insights into its mechanisms of action and identify novel uses for this intriguing molecule.